Cas no 1236267-68-7 (2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride)

• Product Name: 2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride
• CAS No: 1236267-68-7
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 1074599
• PubChem ID: 53409041
• Update Time: 2025-11-03

2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride
• 1236267-68-7
• 2-Amino-3-phenyl-N-((tetrahydrofuran-2-yl)methyl)propanamidehydrochloride
• 2-Amino-3-phenyl-N-((tetrahydrofuran-2-yl)methyl)propanamide hydrochloride
• AKOS015847759
• 2-amino-N-(oxolan-2-ylmethyl)-3-phenylpropanamide;hydrochloride

• MDL： MFCD13562639
• Inchi： 1S/C14H20N2O2.ClH/c15-13(9-11-5-2-1-3-6-11)14(17)16-10-12-7-4-8-18-12;/h1-3,5-6,12-13H,4,7-10,15H2,(H,16,17);1H
• InChI Key： UOJQMVYHDPTFSV-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNC(C(CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride

2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide Hydrochloride (CAS 1236267-68-7): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

The compound 2-Amino-3-phenyl-N-(tetrahydro-2-furanylmethyl)-propanamide hydrochloride, identified by the CAS number 1236267-68-7, represents a structurally complex molecule with significant potential in medicinal chemistry and pharmaceutical research. This derivative combines an aromatic phenyl group, a tetrahydrofuran ring system, and an N-methylated amide motif, creating a scaffold that has garnered attention for its versatility in modulating biological pathways. Recent studies highlight its role as a building block for designing small-molecule inhibitors targeting G protein-coupled receptors (GPCRs) and kinases, which are central to therapeutic interventions in oncology and neurodegenerative diseases.

The core structure of 1236267-68-7 features a propanamide backbone linked to a tetrahydrofuran-substituted methylamine group. The presence of the N-methyl tetrahydrofuran moiety introduces stereochemical complexity, enabling the compound to interact with hydrophobic and hydrogen-bonding sites in protein targets. Notably, the CAS 1236267-68-7 scaffold has been explored as a lead structure for developing selective agonists of the peroxisome proliferator–activated receptor gamma (PPARγ) pathway, which is implicated in metabolic regulation and inflammation. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited enhanced ligand efficiency compared to traditional thiazolidinedione-based PPARγ modulators.

Synthesis of CAS 1236267-68-7 typically involves multi-step organic reactions starting from readily available precursors such as N-Boc protected amino acids or substituted furans. The formation of the key amide bond between the N-tetrahydrofuranmethylamine group and the phenyl-substituted propanoyl chloride is often achieved under microwave-assisted conditions to improve yield and stereoselectivity. Recent advancements in flow chemistry have further optimized this process, reducing reaction times by up to 40% while maintaining high enantiomeric purity—critical for bioactive applications where stereochemistry dictates pharmacological activity.

In terms of biological activity, compounds based on the CAS 1236267-68-7 framework have shown promise in preclinical models. For instance, a 5-membered ring analog demonstrated inhibitory effects against tumor necrosis factor alpha (TNFα) secretion at nanomolar concentrations, suggesting potential anti-inflammatory applications. Additionally, computational docking studies using molecular dynamics simulations revealed that the N-methyl tetrahydrofuran substituent

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